Synthesis and reactions of chiral clusters containing an SRuCoMo core
New Journal of Chemistry Pub Date: 2001-06-19 DOI: 10.1039/B102368N
Abstract
In order to resolve tetrahedron-type chiral clusters, three chiral clusters containing a functionally substituted cyclopentadienyl ligand were prepared, and the reactions of functional substituents were investigated. The ester group was hard to hydrolyze while hydrazide can easily condense with the ketonic carbonyl on the cyclopentadienyl ring to form a cluster hydrazone. Two optically active auxiliaries have been attached to the chiral framework; however, the diastereoisomers cannot be separated by silica gel chromatography. Their presence was established by 13C NMR spectra.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 16881-33-7
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CAS no.: 102153-44-6
